Cas no 2034204-20-9 (2-(benzylsulfanyl)-1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethan-1-one)

• Product Name: 2-(benzylsulfanyl)-1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethan-1-one
• CAS No: 2034204-20-9
• MF: C₁₈H₁₈FNO₂S
• MW: 331.404427051544
• CID: 5961410
• PubChem ID: 121021067
• Update Time: 2025-10-30

2-(benzylsulfanyl)-1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethan-1-one
• 2034204-20-9
• 2-(benzylthio)-1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethanone
• AKOS026703782
• 2-benzylsulfanyl-1-(7-fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)ethanone
• 2-(Benzylthio)-1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethan-1-one
• F6554-4214

• Inchi： 1S/C18H18FNO2S/c19-16-6-7-17-15(10-16)11-20(8-9-22-17)18(21)13-23-12-14-4-2-1-3-5-14/h1-7,10H,8-9,11-13H2
• InChI Key： YMVQCJXAPDIYQC-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(N1CCOC2C=CC(=CC=2C1)F)=O

Computed Properties

• Exact Mass: 331.10422815g/mol
• Monoisotopic Mass: 331.10422815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.8Ų

Additional information on 2-(benzylsulfanyl)-1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethan-1-one

Introduction to 2-(benzylsulfanyl)-1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethan-1-one (CAS No. 2034204-20-9)

2-(benzylsulfanyl)-1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethan-1-one, identified by its CAS number 2034204-20-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazepine class, a heterocyclic structure known for its diverse biological activities. The presence of a 7-fluoro substituent and a benzylsulfanyl group in its molecular framework endows it with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The benzoxazepine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. Specifically, the 7-fluoro modification enhances the metabolic stability and binding affinity of the molecule, while the benzylsulfanyl moiety contributes to its solubility and bioavailability. These features are critical in the development of novel therapeutic agents that require optimal pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting neurological and cardiovascular diseases. The benzoxazepine derivatives have shown particular promise in this regard. For instance, studies have demonstrated that certain benzoxazepine-based compounds can modulate neurotransmitter systems involved in cognitive function and pain perception. The compound in question, 2-(benzylsulfanyl)-1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethan-1-one, has been investigated for its potential role as an adjunct therapy in managing chronic pain syndromes.

The fluoro group at the 7-position of the benzoxazepine ring is particularly noteworthy. Fluorinated aromatic compounds are widely used in medicinal chemistry due to their ability to improve drug efficacy and reduce toxicity. The fluorine atom can influence electronic properties, leading to enhanced binding interactions with biological targets. This has been exploited in the development of fluoro-modified benzodiazepines and antipsychotics, where the fluorine atom contributes to prolonged receptor binding and reduced side effects.

The benzylsulfanyl group in the molecule serves multiple purposes. It acts as a bioisostere for longer alkyl chains while maintaining good water solubility. Additionally, sulfur-containing groups are known to enhance binding affinity through hydrogen bonding and hydrophobic interactions. This makes 2-(benzylsulfanyl)-1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethan-1-one an intriguing candidate for further exploration in drug design.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been performed using this compound to evaluate its interaction with various enzymes and receptors relevant to neurological disorders. Preliminary results suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammation and pain pathways.

The synthesis of 2-(benzylsulfanyl)-1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include the formation of the benzoxazepine core through cyclization reactions followed by functionalization with the 7-fluoro and benzylsulfanyl groups. Advances in synthetic methodologies have allowed for more streamlined production processes, reducing costs and improving yields.

In conclusion,2-(benzylsulfanyl)-1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)ethan-1-one (CAS No. 2034204-20-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for investigating potential therapeutic applications in neurological and cardiovascular diseases. Continued research into this compound is expected to yield novel insights into drug design principles and lead to the development of next-generation therapeutic agents.